![molecular formula C17H16O2 B3032314 Biphenyl-4-yl pent-4-enoate CAS No. 1415564-76-9](/img/structure/B3032314.png)
Biphenyl-4-yl pent-4-enoate
Overview
Description
Biphenyl-4-yl pent-4-enoate derivatives are a class of organic compounds that have been studied for their interesting chemical properties and potential pharmaceutical applications. These compounds are characterized by a biphenyl moiety attached to a pent-4-enoate group, which can exhibit various chemical behaviors and interactions due to the presence of the enoate group and the biphenyl structure.
Synthesis Analysis
The synthesis of biphenyl derivatives often involves the reaction of biphenyl-based bromoethanones with carboxylic acids in the presence of a base such as potassium carbonate in dimethylformamide at ambient temperature. This method has been used to produce a series of biphenyl ester derivatives, including those with anti-tyrosinase activities .
Molecular Structure Analysis
The molecular structure of biphenyl derivatives can be quite complex, with the potential for various conformations and tautomeric forms. For instance, 3-(4′-biphenyl)pentane-2,4-dione exists predominantly as the enol tautomer, with a very strong hydrogen bond as revealed by X-ray crystallography . Similarly, the structure of 3-(3′,4′,5′-trimethylphenyl)pentane-2,4-dione also shows it to be the enol tautomer with a strong hydrogen bond . The dihedral angles between the phenyl rings in these molecules can vary, influencing the overall molecular conformation .
Chemical Reactions Analysis
The reactivity of biphenyl-4-yl pent-4-enoate derivatives can be influenced by the presence of substituents on the phenyl rings. For example, fluoro-substituted derivatives have been synthesized to study the effects of substitution on the dielectric properties of the compounds . The introduction of the biphenyl moiety can also lead to more closely packed crystal structures, which may affect the compound's reactivity and interactions .
Physical and Chemical Properties Analysis
The physical and chemical properties of biphenyl-4-yl pent-4-enoate derivatives are closely related to their molecular structure. The strong hydrogen bonds present in the enol tautomers of β-diketones contribute to the stability of these forms and can be estimated from infrared spectroscopy data . The crystal structure of these compounds can also provide insights into their liquid crystalline properties, as seen in the case of cholesteryl 5-(4′-(n-decyloxy)-2′,3′-difluorobiphenyl-4′-yloxy)pentanoate, which exhibits a triclinic space group and antiparallel molecular arrangement . Additionally, the crystal structure of 4′-pentyl-4-cyanobiphenyl (5CB) reveals the orientation of the pentyl group and the torsion angle between the benzene rings, which are important for understanding the compound's behavior in different phases .
Scientific Research Applications
Synthesis and Characterization
Biphenyl-4-yl pent-4-enoate, synthesized from biphenyl, has been characterized in various studies. For instance, Baskar and Subramanian (2011) synthesized derivatives such as 4-[(1E)-3-(biphenyl-4-yl)buta-1,3-dien-1-yl]phenyl prop-2-enoate and measured their physicochemical characteristics, including solubility and fluorescence properties in different solvents (Baskar & Subramanian, 2011).
Applications in Tyrosinase Inhibition
Compounds with a biphenyl-based structure have shown potential in clinical applications like hypertension and inflammatory treatments. Kwong et al. (2017) synthesized biphenyl ester derivatives and found that some exhibited significant anti-tyrosinase activities, indicating potential pharmaceutical uses (Kwong et al., 2017).
Metabolic Effects in Cardiac Muscle
The metabolic effects of pent-4-enoate, a related compound, have been studied in the context of cardiac muscle. Hiltunen's research in 1978 showed that pent-4-enoate can be effectively metabolized in the myocardium, possibly via propionyl-CoA, and impacts the concentration of tricarboxylic acid-cycle intermediates (Hiltunen, 1978).
Synthesis of Liquid Crystalline Compounds
Biphenyl moiety-containing compounds have been synthesized and studied for their mesomorphic properties. Thaker and Kanojiya (2011) synthesized compounds like 4′-(naphthalen-1-yldiazenyl)biphenyl-4-yl-4-alkoxybenzoate, demonstrating enantiotropic mesomorphism and potential in the field of liquid crystals (Thaker & Kanojiya, 2011).
Safety And Hazards
The compound is labeled with the signal word “Warning” and has hazard statements H302, H315, H319, H335 . This indicates that it may be harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) .
properties
IUPAC Name |
(4-phenylphenyl) pent-4-enoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16O2/c1-2-3-9-17(18)19-16-12-10-15(11-13-16)14-7-5-4-6-8-14/h2,4-8,10-13H,1,3,9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKOZMHKNHQGGMP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCC(=O)OC1=CC=C(C=C1)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901258625 | |
Record name | 4-Pentenoic acid, [1,1′-biphenyl]-4-yl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901258625 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Biphenyl-4-yl pent-4-enoate | |
CAS RN |
1415564-76-9 | |
Record name | 4-Pentenoic acid, [1,1′-biphenyl]-4-yl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1415564-76-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Pentenoic acid, [1,1′-biphenyl]-4-yl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901258625 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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